Cas no 1021211-57-3 (3-[(4-chlorophenyl)methyl]-8-(2-phenylacetyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 3-[(4-chlorophenyl)methyl]-8-(2-phenylacetyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021211-57-3
• MF: C₂₂H₂₂ClN₃O₃
• MW: 411.881384372711
• CID: 6153894
• PubChem ID: 27558013
• Update Time: 2025-06-03

3-[(4-chlorophenyl)methyl]-8-(2-phenylacetyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[(4-chlorophenyl)methyl]-8-(2-phenylacetyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 3-(4-chlorobenzyl)-8-(2-phenylacetyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS024493464
• F5047-0275
• 1021211-57-3

• Inchi： 1S/C22H22ClN3O3/c23-18-8-6-17(7-9-18)15-26-20(28)22(24-21(26)29)10-12-25(13-11-22)19(27)14-16-4-2-1-3-5-16/h1-9H,10-15H2,(H,24,29)
• InChI Key： IQJWXDWCWKVYNH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(NC2(C1=O)CCN(C(CC1C=CC=CC=1)=O)CC2)=O

Computed Properties

• Exact Mass: 411.1349693g/mol
• Monoisotopic Mass: 411.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.7Ų

Additional information on 3-[(4-chlorophenyl)methyl]-8-(2-phenylacetyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Compound CAS No 1021211-57-3: 3-[(4-chlorophenyl)methyl]-8-(2-phenylacetyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Compound CAS No 1021211-57-3, also known as 3-[(4-chlorophenyl)methyl]-8-(2-phenylacetyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, is a complex organic compound with a unique spiro structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazaspiro compounds, which are known for their potential applications in drug design and materials science.

The molecular structure of this compound is characterized by a spiro ring system, where two rings are joined at a single atom. The spiro structure is formed by the fusion of a six-membered ring and a seven-membered ring, creating a unique spatial arrangement that contributes to its chemical reactivity and biological activity. The presence of chlorine substituents and acetyl groups further enhances its functional diversity.

Recent studies have highlighted the potential of Compound CAS No 1021211-57-3 as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to form stable complexes with metal ions has also made it a promising candidate for applications in catalysis and materials science.

In terms of synthesis, the preparation of Compound CAS No 1021211-57-3 involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. The synthesis typically begins with the preparation of intermediate compounds, followed by cyclization reactions to form the spiro structure. The use of advanced techniques such as microwave-assisted synthesis and continuous flow chemistry has significantly improved the efficiency of this process.

The physical properties of this compound, including its melting point, solubility, and stability under various conditions, have been extensively studied to optimize its application in different fields. For instance, its high stability under thermal and oxidative conditions makes it suitable for use in high-performance materials.

From an environmental perspective, researchers have investigated the biodegradability and eco-toxicity of Compound CAS No 1021211-57-3 to ensure its safe handling and disposal. These studies have demonstrated that the compound exhibits low toxicity to aquatic organisms when used within recommended limits.

In conclusion, Compound CAS No 102121